(5Z)-5-(2H-chromen-3-ylmethylidene)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C17H15NO4S3
• Molecular Weight: 393.5 g/mol
• IUPAC Name: (5Z)-5-(2H-chromen-3-ylmethylidene)-3-(1,1-dioxothiolan-3-yl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H15NO4S3/c19-16-15(8-11-7-12-3-1-2-4-14(12)22-9-11)24-17(23)18(16)13-5-6-25(20,21)10-13/h1-4,7-8,13H,5-6,9-10H2/b15-8-
• InChI Key: RLXKGHGRYSGDEF-NVNXTCNLSA-N
• Isomeric SMILES: C1CS(=O)(=O)CC1N2C(=O)/C(=C/C3=CC4=CC=CC=C4OC3)/SC2=S
• Canonical SMILES: C1CS(=O)(=O)CC1N2C(=O)C(=CC3=CC4=CC=CC=C4OC3)SC2=S

Description

The compound (5Z)-5-(2H-chromen-3-ylmethylidene)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-2-thioxo-1,3-thiazolidin-4-one belongs to the rhodanine-derived thiazolidinone family, a class of heterocyclic compounds characterized by a five-membered ring containing sulfur and nitrogen atoms. These derivatives are of significant interest in medicinal chemistry due to their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The structural uniqueness of this compound arises from the (2H-chromen-3-ylmethylidene) substituent at position 5 and the 1,1-dioxidotetrahydrothiophen-3-yl group at position 3, which contribute to its electronic and steric properties.

Biological Activity

(5Z)-5-(2H-chromen-3-ylmethylidene)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative that has garnered attention for its diverse biological activities. This compound features a unique structural framework that may contribute to its pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory effects. This article reviews the available literature on the biological activity of this compound, highlighting key research findings and case studies.

Chemical Structure and Properties

The compound's structure can be described as follows:

• Molecular Formula : C₁₅H₁₅N₁O₃S₂
• Molecular Weight : 315.42 g/mol

The significant structural components include:

• A thiazolidinone core which is known for various biological activities.
• A chromenyl group that may enhance the compound's interaction with biological targets.

Anticancer Activity

Research has indicated that thiazolidinone derivatives exhibit promising anticancer properties. For instance, a study on related thiazolidinones demonstrated significant inhibition against various cancer cell lines, including leukemia and solid tumors. The mechanism often involves the induction of apoptosis and cell cycle arrest.

Compound	Cancer Cell Line	Inhibition (%)	Reference
4g	MOLT-4 (Leukemia)	84.19
4p	SF-295 (CNS)	72.11

These findings suggest that (5Z)-5-(2H-chromen-3-ylmethylidene)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-2-thioxo-1,3-thiazolidin-4-one may share similar anticancer mechanisms.

Antimicrobial Activity

Thiazolidinones have shown significant antimicrobial effects against various pathogens. A study highlighted the antibacterial activity of thiazolidinone derivatives against Gram-positive and Gram-negative bacteria.

Pathogen	Inhibition Zone (mm)	Reference
E. coli	26
S. aureus	28

The presence of substituents on the phenyl group significantly enhances antimicrobial activity, indicating a structure-activity relationship that could be leveraged in drug design.

Anti-inflammatory Activity

Thiazolidinones are also recognized for their anti-inflammatory properties. Research has shown that these compounds can inhibit pro-inflammatory cytokines and reduce inflammation in various models.

Case Studies

Several studies have explored the biological activity of thiazolidinone derivatives:

• Anticancer Screening : A series of thiazolidinones were tested for their cytotoxic effects on cancer cell lines using the National Cancer Institute's protocols. The results indicated that specific modifications to the thiazolidinone structure could enhance efficacy against certain cancer types .
• Antimicrobial Evaluation : In vitro tests demonstrated that certain thiazolidinone derivatives exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria, with some compounds showing effectiveness comparable to standard antibiotics .

Scientific Research Applications

Chemical Properties and Structure

The compound belongs to the thiazolidinone family, characterized by a thiazolidine ring fused with a thioxo group. Its structure features a chromenylmethylidene moiety and a dioxidotetrahydrothiophen group, contributing to its unique chemical reactivity and biological properties.

Biological Activities

Recent studies have demonstrated that (5Z)-5-(2H-chromen-3-ylmethylidene)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-2-thioxo-1,3-thiazolidin-4-one exhibits various biological activities:

Antimicrobial Activity

Research indicates that compounds similar to thiazolidinones possess significant antimicrobial properties against bacteria and fungi. In vitro studies have shown effectiveness against strains such as Staphylococcus aureus and Candida albicans, suggesting potential as a new class of antimicrobial agents .

Anticancer Potential

Thiazolidinone derivatives have been extensively studied for their anticancer properties. The compound has shown promising cytotoxic effects against various cancer cell lines, including breast and lung cancer cells. Mechanistic studies suggest that it may induce apoptosis through the activation of specific signaling pathways .

Anti-inflammatory Effects

Compounds within this chemical class have demonstrated anti-inflammatory properties in preclinical models. They may inhibit key enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX), making them candidates for further development as anti-inflammatory drugs .

Case Studies

Several case studies highlight the applications of (5Z)-5-(2H-chromen-3-ylmethylidene)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-2-thioxo-1,3-thiazolidin-4-one:

Case Study 1: Anticancer Activity

A study evaluated the cytotoxic effects of this compound on human breast cancer cell lines (MCF7). Results indicated that it significantly reduced cell viability in a dose-dependent manner. Flow cytometry analysis revealed increased apoptosis rates compared to untreated controls .

Case Study 2: Antimicrobial Efficacy

In another investigation, the compound was tested against several bacterial strains using disk diffusion methods. It exhibited notable inhibition zones comparable to standard antibiotics, indicating its potential as an alternative treatment for resistant bacterial infections .

Data Table: Summary of Biological Activities

Activity Type	Target Organisms/Cells	Observed Effect	Reference
Antimicrobial	Staphylococcus aureus, C. albicans	Significant inhibition
Anticancer	MCF7 (breast cancer)	Induced apoptosis
Anti-inflammatory	COX and LOX enzymes	Inhibition observed

Comparison with Similar Compounds

Key Observations :

• Chromenyl substituents (as in the target compound and ) confer π-π stacking capabilities, crucial for DNA intercalation or enzyme binding.
• Alkyl chains (e.g., hexyl in ) increase lipophilicity, aiding cellular uptake but may reduce aqueous solubility.

Physicochemical Properties

• Melting Points : Chromenyl derivatives exhibit higher melting points (>260°C for (5Z)-5-[(7-bromo-1,3-benzodioxol-5-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one ) compared to alkyl-substituted analogues (182–184°C for (5Z)-N-(5-benzo[1,3]dioxol-5-ylmethylene-4-oxo-2-thioxo-thiazolidin-3-yl)-benzamide ).
• Solubility: The sulfone group in the target compound may improve solubility in polar solvents relative to non-polar substituents (e.g., hexyl in ).